Cas no 2228337-65-1 (3-(5-chloro-2-fluoropyridin-3-yl)oxolane-2,5-dione)

• Product Name: 3-(5-chloro-2-fluoropyridin-3-yl)oxolane-2,5-dione
• CAS No: 2228337-65-1
• MF: C₉H₅ClFNO₃
• MW: 229.592304944992
• CID: 5798065
• PubChem ID: 165753496
• Update Time: 2025-09-21

3-(5-chloro-2-fluoropyridin-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-fluoropyridin-3-yl)oxolane-2,5-dione
• 2228337-65-1
• EN300-1977738

• Inchi： 1S/C9H5ClFNO3/c10-4-1-5(8(11)12-3-4)6-2-7(13)15-9(6)14/h1,3,6H,2H2
• InChI Key： YWFBCKXDXHJHJB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1C(=O)OC(C1)=O)F

Computed Properties

• Exact Mass: 228.9941989g/mol
• Monoisotopic Mass: 228.9941989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.3Ų

Additional information on 3-(5-chloro-2-fluoropyridin-3-yl)oxolane-2,5-dione

Professional Introduction to 3-(5-chloro-2-fluoropyridin-3-yl)oxolane-2,5-dione (CAS No. 2228337-65-1)

3-(5-chloro-2-fluoropyridin-3-yl)oxolane-2,5-dione is a highly intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2228337-65-1, represents a sophisticated molecular entity with potential applications in the development of novel therapeutic agents. The structural features of this molecule, particularly its 5-chloro-2-fluoropyridin-3-yl substituent and the oxolane-2,5-dione core, make it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The oxolane-2,5-dione moiety is a heterocyclic scaffold that has been extensively studied for its versatility in medicinal chemistry. This structural motif is known for its ability to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both chloro and fluoro substituents on the pyridine ring enhances the compound's pharmacological profile by introducing lipophilicity and electronic effects that can modulate receptor binding and metabolic stability.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific biological pathways associated with various diseases. The 3-(5-chloro-2-fluoropyridin-3-yl)oxolane-2,5-dione structure presents an attractive framework for designing molecules that can interact with enzymes or receptors involved in disease mechanisms. For instance, studies have suggested that compounds with similar structural features may inhibit kinases or other enzymes that play critical roles in cancer progression.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further derivatization and optimization. The combination of the oxolane ring and the fluoropyridine substituent provides a rich chemical space for structure-based drug design. By leveraging computational methods such as molecular docking and quantum mechanical calculations, researchers can predict how different modifications to the core structure might affect its biological activity.

The 5-chloro-2-fluoropyridin-3-yl moiety is particularly noteworthy due to its ability to engage in multiple types of interactions with biological targets. The chlorine atom can participate in hydrogen bonding or form salt bridges with polar residues in proteins, while the fluorine atom can influence electronic properties and enhance binding affinity through halogen bonding interactions. These features make this compound a valuable starting point for designing molecules with enhanced selectivity and potency.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 3-(5-chloro-2-fluoropyridin-3-yl)oxolane-2,5-dione. Modern synthetic strategies often involve multi-step reactions that build upon established methodologies for constructing oxolane rings and fluorinated pyridine derivatives. These approaches have been refined to ensure high yields and purity, which are essential for subsequent biological evaluation.

In the context of drug discovery, the oxolane ring serves as a privileged scaffold due to its stability and ability to adopt favorable conformations in biological environments. The dione functionality further enhances the molecule's potential by providing additional sites for chemical modification and by contributing to its overall shape complementarity with biological targets. Together, these structural elements make 3-(5-chloro-2-fluoropyridin-3-yl)oxolane-2,5-dione a compelling candidate for further investigation.

The fluoropyridine substituent is another key feature that contributes to the compound's pharmacological interest. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The presence of both chloro and fluoro substituents on the pyridine ring suggests that this compound may exhibit enhanced bioavailability and prolonged half-life compared to related molecules lacking these functional groups.

Current research efforts are focused on exploring the biological activity of 3-(5-chloro-2-fluoropyridin-3-yl)oxolane-2,5-dione using both in vitro and in vivo models. In vitro studies have revealed promising preliminary data suggesting that this compound may interact with specific enzymes or receptors relevant to human health. These findings are supported by computational modeling studies that predict favorable binding modes between the molecule and potential targets.

The oxolane ring's flexibility allows it to adapt to various binding pockets within biological targets, making it an ideal scaffold for designing molecules with high specificity. Additionally, the dione functionality can participate in multiple types of interactions, including hydrogen bonding and electrostatic interactions, which further enhance binding affinity. These features make 3-(5-chloro-2-fluoropyridin-3-yl)oxolane-2,5-dione a versatile starting point for developing novel therapeutic agents.

The synthesis of this compound involves several key steps that highlight modern synthetic methodologies. For instance, the construction of the oxolane ring can be achieved through cycloaddition reactions between dienophiles and dienes under controlled conditions. Similarly, the introduction of fluorine atoms onto the pyridine ring can be accomplished using palladium-catalyzed cross-coupling reactions or other advanced synthetic techniques.

In conclusion, 3-(5-chloro-2-fluoropyridin-3-yloxolane)-oxolane- dione (CAS No.2228337-65-1) represents a fascinating compound with significant potential in pharmaceutical chemistry and medicinal biology.
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